Cas no 1805313-47-6 (Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805313-47-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4846748
• Update Time: 2025-06-08

Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H8F2N2O2/c1-14-8(13)6-5(11)4(7(9)10)2-3-12-6/h2-3,7H,11H2,1H3
• InChI Key： DPDGCBZWRGTVFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)OC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805313-47-6)

Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805313-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate for its potential in developing novel therapeutics, particularly in oncology and CNS disorders. The compound's carboxylate ester moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for difluoromethylated compounds has surged due to their ability to modulate physicochemical properties. This trend aligns with the broader shift toward fluorine-containing pharmaceuticals, which now account for over 20% of FDA-approved drugs. The 1805313-47-6 compound's balanced lipophilicity and hydrogen-bonding capacity make it particularly attractive for optimizing drug candidates' pharmacokinetic profiles.

Synthetic methodologies for Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate continue to evolve, with recent advances focusing on greener catalytic processes. Contemporary research emphasizes atom-economical routes that minimize waste generation, reflecting the pharmaceutical industry's commitment to sustainable chemistry. These developments address frequently searched topics like "eco-friendly synthesis of fluorinated heterocycles" and "catalytic amination protocols."

The compound's structural features have also sparked interest in materials science applications. Its pyridine-2-carboxylate framework shows potential as a ligand in coordination chemistry, particularly for creating luminescent materials. This versatility responds to growing market needs for advanced functional materials in optoelectronics and sensing technologies.

Analytical characterization of 1805313-47-6 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, which is crucial for research reproducibility - a hot topic in scientific communities. The compound's stability under various conditions has been systematically studied, providing valuable data for formulation scientists.

Regulatory aspects of Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate comply with international chemical safety standards. Proper handling protocols and material safety data sheets are available, addressing common queries about "safe handling of fluorinated pyridines." The compound's environmental fate and degradation pathways have been investigated to meet evolving ecological regulations.

Market analysts note increasing procurement of 1805313-47-6 by contract research organizations and academic institutions. This trend reflects the compound's expanding utility across multiple disciplines, from medicinal chemistry to materials engineering. Suppliers have responded by offering customized packaging and purity grades to meet diverse research requirements.

Future research directions for Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate may explore its incorporation into metal-organic frameworks (MOFs) or as a precursor for PET radiotracers. Such applications align with current scientific priorities in personalized medicine and diagnostic imaging. The compound's molecular architecture offers numerous possibilities for structural diversification through modern synthetic techniques.

In conclusion, Methyl 3-amino-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805313-47-6) represents a strategically important chemical entity with multifaceted applications. Its continued study promises to yield innovative solutions across therapeutic development and advanced materials, making it a compound of enduring significance in scientific research and industrial applications.